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Compound of Interest

Compound Name: 3-Chlorobenzhydrazide

Cat. No.: B158826

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of a compound is paramount for its application and
development. This guide provides a detailed overview of 3-Chlorobenzhydrazide, a molecule
of interest for its potential biological activities.

Core Physical and Chemical Properties

3-Chlorobenzhydrazide is a white crystalline solid at room temperature.[1][2] Its fundamental
properties are summarized in the table below, providing a quick reference for laboratory use.
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Property Value Source

Molecular Formula C7H7CIN20 [1112113114]

Molecular Weight 170.59 g/mol [3]

CAS Number 1673-47-8 [31[4]
White to pale cream crystals,

Appearance ] [1112][4]
powder, or fused solid

Melting Point 146-148 °C or 155-156 °C [1][2]I5]
Soluble in hot water, alcohols,

Solubility and ester solvents; poor [1112]
solubility in non-polar solvents.
Relatively stable under normal
temperature conditions;

Stability decomposes at high [11[2]

temperatures and in the

presence of light.

Structural and Spectroscopic Data

The structural identifiers and available spectral data are crucial for the unambiguous

identification and characterization of 3-Chlorobenzhydrazide.
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Identifier/Spectrum Details Source

IUPAC Name 3-chlorobenzohydrazide [3]

SMILES C1=CC(=CC(=C1)CI)C(=O)NN  [3]
PHRDZSRVSVNQRN-

InChlKey [3]
UHFFFAOYSA-N

1H NMR Spectral data is available. [6]

3C NMR Spectral data is available. [3]
FTIR and ATR-IR spectra are

Infrared (IR) Spectroscopy ) [3]
available.

Mass Spectrometry (MS) GC-MS data is available. [3]

Experimental Protocols

While detailed, step-by-step synthesis protocols for 3-Chlorobenzhydrazide are not
extensively documented in the public domain, general methodologies have been described.

General Synthesis Methods:
Two primary methods for the preparation of 3-Chlorobenzhydrazide are commonly cited:

o Chlorinated Ammonia Method: This process involves the reaction of benzoyl hydrazine with
ammonia chloride.[1][2]

e Chlorination Method: In this method, benzoyl hydrazine is reacted with thionyl chloride to
yield 3-Chlorobenzhydrazide.[1][2]

Example of Use in a Reaction:

A specific application of 3-Chlorobenzhydrazide in a subsequent reaction is the synthesis of
3-Chloro-N'-(2-chlorobenzylidene)benzohydrazide. The protocol is as follows:

» Dissolve 1 mmol of 3-Chlorobenzhydrazide in 50 ml of methanol.
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e Add 1 mmol of 2-chlorobenzaldehyde to the solution.

» The reaction proceeds to form the desired product, which can then be isolated and
characterized.[7]

The following diagram illustrates a general workflow for the synthesis and characterization of 3-
Chlorobenzhydrazide.
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General workflow for synthesis and characterization.
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Biological Activity and Potential Applications

3-Chlorobenzhydrazide has garnered attention for its potential biological activities. It has been
classified as an antibacterial and antimycobacterial agent.[8] The proposed mechanism of
action involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal
subunit.[8] Additionally, it has been suggested to inhibit sodium channels in myocytes.[8] Some
studies have also reported its potential antifungal activity.[9] These properties make 3-
Chlorobenzhydrazide and its derivatives interesting candidates for further investigation in
drug discovery and development programs.

The following diagram illustrates the proposed mechanism of antibacterial action.
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Proposed antibacterial mechanism of 3-Chlorobenzhydrazide.

Safety and Handling

3-Chlorobenzhydrazide is irritating to the eyes, respiratory system, and skin.[1][2] It may be
harmful if swallowed.[3] Therefore, appropriate personal protective equipment, including
gloves, and eye/face protection, should be worn when handling this compound.[1][2] Work
should be conducted in a well-ventilated area.[1][2] For storage, it should be kept in a tightly
sealed container in a cool, dry, and dark place, away from oxidizing agents.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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